molecular formula C16H18FN3O4 B1390831 [3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid CAS No. 1021117-39-4

[3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid

Cat. No. B1390831
CAS RN: 1021117-39-4
M. Wt: 335.33 g/mol
InChI Key: DSNKHNLNWSSZKH-UHFFFAOYSA-N
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Description

3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid, also known as 4-FBTA, is a novel synthetic compound derived from the combination of a 2,4-dioxo-1,3,8-triazaspiro[4.5]decane and a 4-fluorobenzyl group. It is a potent inhibitor of the enzyme acetyl-CoA carboxylase (ACC), which is involved in fatty acid synthesis and energy metabolism. 4-FBTA has been studied extensively for its potential applications in various fields, such as drug development, metabolic engineering, and biochemistry.

Scientific Research Applications

Medicinal Chemistry: Potential Therapeutic Agent Synthesis

This compound has been explored for its potential use in the synthesis of therapeutic agents. Its structure, featuring a spirocyclic framework and a fluorobenzyl moiety, suggests it could be a valuable intermediate in the development of novel pharmaceuticals. The presence of multiple functional groups allows for further derivatization, which could lead to the discovery of new drugs with enhanced efficacy and selectivity .

Biochemistry: Enzyme Inhibition Studies

In biochemistry, this compound’s unique triazaspirodecanone core could be utilized to study enzyme inhibition. Its ability to bind to active sites of enzymes, potentially altering their activity, makes it a candidate for the development of enzyme inhibitors that could regulate metabolic pathways or treat diseases associated with enzymatic dysregulation .

Pharmacology: Pharmacokinetic Profiling

Pharmacologists might investigate the pharmacokinetic properties of this compound, such as absorption, distribution, metabolism, and excretion (ADME). Understanding its behavior in biological systems could inform the design of compounds with better bioavailability and fewer side effects .

Chemical Synthesis: Building Block for Heterocyclic Compounds

The compound’s structure is conducive to chemical transformations that could yield a variety of heterocyclic compounds. Researchers in chemical synthesis could leverage its reactivity to construct complex molecular architectures, which are often found in natural products and active pharmaceutical ingredients .

Material Science: Organic Electronic Materials

The electronic properties of the fluorobenzyl group, combined with the spirocyclic core, may be of interest in the field of material science. This compound could serve as a precursor for organic electronic materials used in the production of organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs) .

Analytical Chemistry: Chromatographic Standard

Due to its unique structure, this compound could be used as a standard in chromatographic methods to help calibrate systems or as a reference compound in mass spectrometry to identify similar structures in complex mixtures .

properties

IUPAC Name

2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl]acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18FN3O4/c17-12-3-1-11(2-4-12)9-20-14(23)16(18-15(20)24)5-7-19(8-6-16)10-13(21)22/h1-4H,5-10H2,(H,18,24)(H,21,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSNKHNLNWSSZKH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)CC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18FN3O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid
Reactant of Route 2
Reactant of Route 2
[3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid
Reactant of Route 3
[3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid
Reactant of Route 4
Reactant of Route 4
[3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid
Reactant of Route 5
[3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid
Reactant of Route 6
[3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]dec-8-yl]acetic acid

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